Cas no 21293-29-8 ((+)-cis,trans-Abscisic Acid)

Abscisic acid ((s) - (+) - abscisic acid) is an oral effective phytohormone, which exists in fruits and vegetables, and is also an endogenous mammalian hormone Abscisic acid is a growth inhibitor that can regulate plant growth and development Abscisic acid inhibits proton pump (h+-atpase) and leads to Ca2 + - dependent depolarization of plasma membrane Abscisic acid, a natural ligand of lancl2, is an effective insulin sensitive compound with potential for pre diabetes, type 2 diabetes and metabolic syndrome research

(+)-cis,trans-Abscisic Acid structure

Product Name:(+)-cis,trans-Abscisic Acid

CAS No:21293-29-8

Molecular Formula:C₁₅H₂₀O₄

Molecular Weight:264.3169

MDL:MFCD00066545

CID:51759

PubChem ID:24890921

(+)-cis,trans-Abscisic Acid Properties

Names and Identifiers

- (2Z,4E)-5-((S)-1-Hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienoic acid
- (S)-5-(1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-(2Z,4E)-pentadienoic acid
- ABA
- Dormin
- (+)-Abscisic acid
- (S)-(+)-Abscisic Acid
- (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoic acid
- Abscisic acid
- ABSCISIC ACID, (+)-(P)
- ABSCISIC ACID, (+/-)-(P)
- ABSCISIC ACID, (+/-)-(RG)
- (+)-Cis,Trans-A
- (+)-cis,trans-Abscisic Acid
- (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienoic acid
- (7E,9Z)-(6S)-6-hydroxy-3-oxo-11-apo-ε-caroten-11-oic acid
- S-(+)-Abscisic acid
- Abscisin II
- Dormin (VAN)
- Abscisic Acid (Dormin)
- Acide abscisique [French]
- 2-cis,4-trans-Abscisic acid
- (+)-(S)-Abscisic Acid
- 72S9A8J5GW
- (+)-S-ABA
- (+)-ABA
- JLIDBLDQVAYHNE-YKALOCIXSA
- (S)-(+)-Abscisic acid
- SCHEMBL33612
- NSC 146877
- HB4674
- s7594
- CCG-267087
- 2,4-Pentadienoic acid,5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-,(2Z,4E)-
- (+)-cis,trans-Abscisic Acid, 98%
- DTXSID0036766
- EN300-7421332
- NSC-148832
- 21293-29-8
- (S)-5-(1-Hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methyl-[2Z,4E]-pentadienoic acid
- 2,4-Pentadienoic acid, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (S-(Z,E))-
- (S-(Z,E))-5-(1-Hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienoic acid
- Absicic Acid
- CCG-267088
- 3w9r
- BRD-K80342836-001-01-2
- CHEBI:2365
- cis-trans-(+)-Abscissic acid
- UNII-72S9A8J5GW
- (+)-Abscisic acid, analytical reference material
- NSC 148832
- ABSCISIC ACID [MI]
- A-0120
- (+)-Abscisic acid, >=98% (HPLC)
- Acide abscisique
- AKOS016010487
- CAS_14375-45-2
- HY-100560
- (S)-(+)-Abscisic acid
- A815249
- Abscisate
- CHEMBL288040
- SMP2_000105
- (+)-cis,trans ABA
- (.+/-.)-2-cis-4-trans-Abscisic acid
- M01286
- (2Z,4E)-5-((1S)-1-HYDROXY-2,6,6-TRIMETHYL-4-OXO-2-CYCLOHEXEN-1-YL)-3-METHYL-2,4-PENTADIENOIC ACID
- NSC-146877
- BRN 2698956
- 2,4-Pentadienoic acid, 5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-, (2Z,4E)-
- (7E,9Z)-(6S)-6-hydroxy-3-oxo-11-apo-epsilon-caroten-11-oic acid
- C15H20O4
- Dormin (abscission factor)
- EINECS 244-319-5
- CS-0019706
- BDBM85037
- C06082
- 660B2F57-E391-4B41-B607-EDDC95482FD0
- A8S
- AS-10063
- (+)-(S)-ABA
- <p>(2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienoic acid</p>
- Q332211
- (2Z,4E)-5-((S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-enyl)-3-methylpenta-2,4-dienoic acid
- Abscisic Acid (Dormin pound(c)
- MFCD00066545
- C74025
- (S-(2Z,4E))-5-(1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienoic acid #
- ()-2-is-4-rans-bscisic acid; ()-BA
- DTXSID801033715
- CHEBI:62426
- 5-(1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienoic acid, 9CI
- AKOS015910460
- SR-01000644017-1
- CHEBI:93815
- ()-Abscisic acid
- NS00014679
- 2228-72-0
- Q27131879
- J-007892
- SR-01000644017-5
- MLS000766141
- CS-0638879
- 2, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, [S-(Z,E)]-
- 2,4-Pentadienoic acid, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (Z,E)-(S)-(+)-
- SR-01000644017
- Abscisic acid, (+)-
- ( inverted exclamation markA)-trans-Abscisic acid
- 2-trans-ABA
- 7773-56-0
- NSC148832
- (2E,4E)-5-(1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienoic acid
- NSC146877
- NCGC00160152-02
- NCGC00160152-01
- CHEMBL1965138
- LS-14421
- (+)-cis-Abscisic acid
- (-)-cis,trans-Abscisic acid
- 5-(1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexan-1-yl)-3-methyl-2,4-pentadienoic acid
- 2,4-Pentadienoic acid, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-
- HMS2269H09
- 2, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (Z,E)-(S)-(+)-
- JLIDBLDQVAYHNE-WEYXYWBQSA-N
- HMS1668O07
- cis-Abscisic acid
- CCG-54961
- 2,4-Pentadienoic acid,5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-
- SMR000528625
- 2-trans-abscisic acid
- 2,4-Pentadienoic acid, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, [s-(Z,E)]-
- (+)-Abscisin II
- SCHEMBL2591173
- SR-01000644017-4
- SCHEMBL2591175
- HY-N2549A
- 2-cis,4-trans-abscisic acid
- (s)-(+)-Abscisic acid
- 2,4-Pentadienoic acid
- MLSMR
- (S)-(+)-abscisic acid
- abscisin II
- S-Abscisic acid S-ABA
- A1698
- NSC790860
- NSC-790860
- +Expand
- MDL： MFCD00066545
- InChIKey： JLIDBLDQVAYHNE-YKALOCIXSA-N
- Inchi： 1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/b6-5+,10-7-/t15-/m1/s1
- SMILES： O([H])[C@]1(/C(/[H])=C(\[H])/C(=C(/[H])\C(=O)O[H])/C([H])([H])[H])C(C([H])([H])[H])=C([H])C(C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 264.13600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 264.136159
Heavy Atom Count: 19
Complexity: 494
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 2.24990
PSA: 74.60000
Merck: 11
Refractive Index: 410 ° (C=0.2, EtOH)
Boiling Point: 327.55°C (rough estimate)
Melting Point: 160.0 to 165.0 deg-C
Flash Point: 245.4±25.2 °C
Color/Form: Powder
Solubility: Soluble in sodium bicarbonate solution, chloroform, acetone, diethyl ether and ethyl acetate, slightly soluble in benzene and petroleum ether.
Sensitiveness: Sensitive to light and heat
Specific Rotation: D20 +411.1° (c = 1 in ethanol); D20 +426.5° (c = 1 in 0.005N methanolic H2SO4)
Optical Activity: [α]/D 415±10°, c = 0.1 in ethanol
Density: 1.0583 (rough estimate)

(+)-cis,trans-Abscisic Acid Security Information

RTECS：RZ2475100
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22; S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：0-10°C
Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Signal Word：warning
FLUKA BRAND F CODES：8

(+)-cis,trans-Abscisic Acid Customs Data

HS CODE：29189900

(+)-cis,trans-Abscisic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI44912-1mg	(+)-Cis,trans-abscisic acid	21293-29-8	≥98%	1mg	$19.00	2024-04-20
abcr	AB249522-250 mg	(S)-(+)-Abscisic acid, 98%; .	21293-29-8	98%	250 mg	€129.00	2023-07-20
Apollo Scientific	BIA0125-250mg	(+)-Abscisic acid	21293-29-8	99%	250mg	£50.00	2023-09-01
Axon Medchem	3755-10 mg	(+)-Abscisic acid	21293-29-8	99%	10mg	€90.00	2023-07-10
ChemScence	CS-0019706-10mg	Abscisic acid	21293-29-8	99.88%	10mg	$110.0	2022-04-27
Cooke Chemical	A0600912-50MG	(+)-Abscisic acid	21293-29-8	98%	50mg	RMB 95.20	2023-09-07
Enamine	EN300-7421332-0.05g	(2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoic acid	21293-29-8	95%	0.05g	$174.0	2024-05-24
eNovation Chemicals LLC	D563432-250mg	2,4-Pentadienoic acid, 5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-, (2Z,4E)-	21293-29-8	97%	250mg	$200	2022-06-07
Hello Bio	HB4674-10mg	(+)-Abscisic acid	21293-29-8	>99%	10mg	£83	2024-07-19
Key Organics Ltd	AS-10063-1MG	(S)-(+)-Abscisic Acid	21293-29-8	>98%	1mg	£37.00	2023-09-07

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Hubei Hanwei Chemical Co., Ltd

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